Cas no 861526-44-5 (4-Acridinesulfonic acid)
4-Acridinesulfonic acid structure
Product Name:4-Acridinesulfonic acid
CAS No:861526-44-5
MF:C13H9NO3S
MW:259.280462026596
CID:718314
PubChem ID:23422068
Update Time:2025-04-19
4-Acridinesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Acridinesulfonic acid
- 5-Acridinesulfonic acid (1CI)
- acridine-4-sulfonic acid
- DTXSID70633788
- 861526-44-5
- 5-ACRIDINESULFONIC ACID
-
- Inchi： 1S/C13H9NO3S/c15-18(16,17)12-7-3-5-10-8-9-4-1-2-6-11(9)14-13(10)12/h1-8H,(H,15,16,17)
- InChI Key： BHURFNYMIAKIIH-UHFFFAOYSA-N
- SMILES： S(C1=CC=CC2=CC3C=CC=CC=3N=C21)(=O)(=O)O
Computed Properties
- Exact Mass: 259.03031432g/mol
- Monoisotopic Mass: 259.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 75.6Ų
4-Acridinesulfonic acid Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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